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Introduction
Aminocarb is a non-systemic carbamate insecticide effective against a range of lepidopterous

larvae and other biting insects.[1] Its application in forestry, particularly for controlling pests like

the spruce budworm, often necessitates aerial spraying to cover large and inaccessible areas.

[1] The success of such applications hinges on the careful formulation of the spray mixture and

precise calibration of the application equipment. These notes provide detailed protocols for the

formulation and aerial application of Aminocarb, intended to guide researchers and

professionals in achieving optimal efficacy and minimizing environmental impact.

Formulations for Aerial Application
Several formulations of Aminocarb are suitable for aerial application, each with distinct

characteristics. The choice of formulation depends on the target pest, environmental

conditions, and available application equipment.

1.1. Oil-Soluble Concentrates:

Oil-soluble concentrates are a common choice for aerial application of Aminocarb. These

formulations typically contain the active ingredient dissolved in a suitable oil carrier, often with

adjuvants to improve spray characteristics.
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1.4 lb a.i./US gal Oil-Soluble Concentrate: This formulation has been historically used for

aerial applications.[2]

167 g/l Oil-Soluble Concentrate: This is another noted concentration for aerial use.[2]

1.2. Flowable Formulations:

Flowable formulations, such as Matacil® 180F, offer flexibility as they can be mixed with water

or an oil-based diluent.[3]

Matacil® 180F in Water (180FE): An emulsion formulation.

Matacil® 180F in Oil-based Diluent (180FO): An oil-based formulation.

1.3. Wettable Powders:

While more commonly used for ground applications, 50% and 75% wettable powder

formulations of Aminocarb are available and could be adapted for aerial spraying with

appropriate tank mixing procedures.[1][2]

1.4. Dusts:

Dust formulations are also an option for aerial application against forest pests.[4]

Quantitative Data Summary
The following tables summarize key quantitative data related to the aerial application of

Aminocarb, compiled from various studies.

Table 1: Aminocarb Application Rates for Aerial Spraying
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Application Rate
(Active Ingredient)

Total Spray Volume Target Reference

0.07 kg a.i./ha Not Specified Canadian Forests [2]

70 g a.i./ha 1.5 L/ha
Mixed-wood Boreal

Forest
[3]

57 g a.i./ha 3.4 L/ha
Spruce Foliage

(Simulated)
[2]

2.4 lb a.i./acre Not Specified Pilot Study [2]

Table 2: Residue and Half-Life Data for Aerially Applied Aminocarb

Medium
Initial
Residue/Conc
entration

Half-Life
Time to Non-
Detectable
Levels

Reference

Soil (Simulated

Aerial

Application)

7 mg/kg 2 days 27 days [2]

Pond Water 2.1 mg/kg 4.4 days 32 days [2]

Stream Water 1.9 mg/kg 8.7 days 32 days [2]

Spruce Foliage

(Simulated

Spray)

10 mg/kg 6 days 47 days [2]

Table 3: Droplet Size in Aerial Application Studies
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Aircraft & Atomizer
Volume Median Diameter
(Dv.5)

Reference

Cessna 188 with Micronair®

AU3000
< 50 μm

TBM Avenger with 1010

Flatfan Teejet®
> 100 μm

Experimental Protocols
Detailed methodologies are crucial for the successful and repeatable aerial application of

Aminocarb. The following protocols outline key experimental procedures.

3.1. Protocol for Tank-Mix Compatibility Jar Test

Prior to large-scale mixing, a jar test should be performed to ensure the physical compatibility

of all components in the spray tank.

Materials:

A clean, clear one-quart glass jar with a lid

The same water or oil-based diluent to be used for the spray mixture

All proposed tank-mix partners (Aminocarb formulation, adjuvants, etc.)

Measuring spoons and pipettes

Personal Protective Equipment (PPE) as specified on product labels

Procedure:

Add one pint of the carrier (water or oil-based diluent) to the glass jar.

Add each component to the jar one at a time, in the correct mixing order. A common mixing

order is the "WALES" method: Wettable powders and water-dispersible granules first,
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followed by Agitation, then Liquid flowables and suspensions, Emulsifiable concentrates, and

finally Surfactants and solutions.

Secure the lid and shake the jar vigorously for 30-60 seconds after adding each component.

Let the jar stand for 15-30 minutes and observe for any signs of incompatibility, such as:

Formation of precipitates, sludge, or scum

Separation of components into layers

Gel or paste formation

Significant temperature change in the jar

If any of these signs are present, the mixture is likely incompatible and should not be used.

3.2. Protocol for Aerial Spray Equipment Calibration

Accurate calibration of the spray equipment is essential to ensure the correct application rate is

delivered.

Materials:

Aircraft equipped for aerial spraying (e.g., fixed-wing aircraft or helicopter)

Spray nozzles and atomizers appropriate for the desired droplet size

Graduated collection containers

Stopwatch

Measuring tape

Personal Protective Equipment (PPE)

Procedure:

Pre-Calibration Check:
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Thoroughly clean the entire spray system, including the tank, pumps, hoses, and nozzles.

Ensure all nozzles are of the same type and size and are functioning correctly. Replace

any worn or damaged nozzles.

Fill the spray tank with a known volume of water or the carrier diluent.

Nozzle Flow Rate Determination:

Pressurize the spray system to the intended operating pressure.

Place a collection container under each nozzle and simultaneously start the spray and a

stopwatch.

Collect the output from each nozzle for a set period (e.g., 30 or 60 seconds).

Measure the volume collected from each nozzle. The output should be uniform across all

nozzles (typically within a 10% variance).

Ground Speed and Swath Width Determination:

Determine the intended ground speed of the aircraft during application.

Establish the effective swath width (the width of the area effectively covered by the spray

from one pass).

Calculate Application Rate:

Use the following formula to calculate the application rate in gallons per acre (GPA) or

liters per hectare (L/ha):

GPA = (Total GPM from all nozzles x 495) / (MPH x Swath Width in feet)

L/ha = (Total L/min from all nozzles x 600) / (km/h x Swath Width in meters)

Adjust the pressure, ground speed, or nozzle size as needed to achieve the target

application rate.

Field Verification:
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Conduct a test spray over a known area using water or the carrier diluent.

Measure the amount of liquid sprayed and verify that it corresponds to the calculated

application rate for that area.

3.3. Protocol for Droplet Size Analysis

Monitoring droplet size is critical for optimizing efficacy and minimizing spray drift.

Materials:

Kromekote® cards or other water-sensitive paper

Microscope with a calibrated eyepiece reticle or image analysis software

Card holders to be placed in the target area

Procedure:

Place Kromekote® cards on holders at various locations within the spray path before the

application.

Conduct the aerial spray pass over the card layout.

Allow the droplets on the cards to dry completely.

Collect the cards and analyze them under a microscope.

Measure the diameter of a representative sample of droplets (at least 100-200 droplets per

card).

Calculate droplet size statistics, such as the Volume Median Diameter (VMD or Dv0.5),

which is the droplet diameter at which 50% of the spray volume is in droplets of a smaller

diameter.

Signaling Pathway of Aminocarb
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Aminocarb, like other carbamate insecticides, acts as an acetylcholinesterase (AChE)

inhibitor.[4][5][6] Acetylcholinesterase is a critical enzyme in the nervous system of insects and

mammals, responsible for the breakdown of the neurotransmitter acetylcholine.

Mechanism of Action:

In a normal synaptic transmission, acetylcholine is released into the synaptic cleft, binds to

receptors on the postsynaptic neuron, and transmits a nerve impulse.

Acetylcholinesterase then rapidly hydrolyzes acetylcholine into choline and acetic acid,

terminating the signal.

Aminocarb binds to the active site of acetylcholinesterase, preventing it from breaking down

acetylcholine.

This leads to an accumulation of acetylcholine in the synaptic cleft, causing continuous

stimulation of the postsynaptic receptors.

The overstimulation of the nervous system results in hyperactivity, paralysis, and ultimately,

the death of the insect.
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Caption: Mechanism of Aminocarb as an acetylcholinesterase inhibitor.

Application Notes
Adjuvants: The addition of adjuvants to the spray tank can significantly improve the

performance of aerially applied Aminocarb. Surfactants can enhance wetting and spreading

on foliage, while drift control agents can increase droplet size and reduce off-target
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movement. The choice of adjuvant should be based on the specific formulation and

environmental conditions.

Environmental Conditions: Wind speed and direction, temperature, and humidity all play a

crucial role in the effectiveness and safety of aerial applications. Applications should be

avoided during high wind conditions to minimize drift. Low humidity and high temperatures

can lead to increased evaporation of smaller droplets.

Droplet Size: The optimal droplet size for aerial application is a balance between coverage

and drift. Smaller droplets provide better coverage but are more susceptible to drift, while

larger droplets have less drift potential but may provide less uniform coverage. The choice of

nozzles, pressure, and formulation all influence the resulting droplet spectrum.

Safety Precautions: Aminocarb is toxic, and all handling and application procedures should

be conducted with strict adherence to safety protocols. This includes the use of appropriate

Personal Protective Equipment (PPE), proper storage and disposal of the insecticide, and

avoiding spray drift into non-target areas. Always consult the product label and Safety Data

Sheet (SDS) for specific safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1665979#aminocarb-formulation-for-aerial-
application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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